Cas no 2228457-83-6 (3-(3,4-dimethylphenoxy)-3-methylazetidine)

• Product Name: 3-(3,4-dimethylphenoxy)-3-methylazetidine
• CAS No: 2228457-83-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5838113
• PubChem ID: 165654241
• Update Time: 2025-06-08

3-(3,4-dimethylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenoxy)-3-methylazetidine
• 2228457-83-6
• EN300-1766442

• Inchi： 1S/C12H17NO/c1-9-4-5-11(6-10(9)2)14-12(3)7-13-8-12/h4-6,13H,7-8H2,1-3H3
• InChI Key： HDYXWFFCWPKWQB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)C1(C)CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-dimethylphenoxy)-3-methylazetidine

Comprehensive Overview of 3-(3,4-dimethylphenoxy)-3-methylazetidine (CAS No. 2228457-83-6): Properties, Applications, and Industry Insights

The compound 3-(3,4-dimethylphenoxy)-3-methylazetidine (CAS No. 2228457-83-6) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of azetidine, this compound combines a 3,4-dimethylphenoxy moiety with a methyl-substituted azetidine ring, offering distinct reactivity and potential biological activity. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.

In recent years, the search volume for terms like "azetidine derivatives in drug development" and "phenoxy-azetidine synthesis" has surged, reflecting growing interest in this chemical space. The 3-methylazetidine core is notable for its conformational rigidity, which can enhance binding affinity to biological targets—a property highly sought after in the design of GPCR modulators and enzyme inhibitors. Meanwhile, the 3,4-dimethylphenoxy group contributes lipophilicity, potentially improving membrane permeability in candidate molecules.

From a synthetic chemistry perspective, CAS 2228457-83-6 presents interesting challenges and opportunities. The steric hindrance introduced by the 3-methyl group on the azetidine ring requires optimized conditions for further functionalization, a topic frequently searched in academic forums. Current literature suggests applications in developing crop protection agents, where similar structures have shown herbicidal activity. However, unlike conventional pesticides, this compound's mode of action may involve novel biochemical pathways, aligning with the industry's shift toward sustainable agrochemicals.

Analytical characterization of 3-(3,4-dimethylphenoxy)-3-methylazetidine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability profile under various pH conditions has become a trending research topic, particularly among formulation scientists investigating prodrug strategies. Thermal analysis data (available in select journals) indicates decomposition above 240°C, making it suitable for processes requiring moderate temperature resistance.

The commercial availability of CAS 2228457-83-6 remains limited to specialized suppliers, with procurement queries often including keywords like "high-purity azetidine intermediates" and "custom synthesis of phenoxy-azetidines." Regulatory status varies by region, but current data classifies it as non-hazardous under standard handling conditions. As research progresses, this compound may emerge as a key intermediate for next-generation therapeutics, particularly in neurological and metabolic disorder research where small molecule modulators are in high demand.

Environmental fate studies of related azetidine compounds suggest moderate biodegradability, though specific data for 3-(3,4-dimethylphenoxy)-3-methylazetidine requires further investigation—a gap frequently noted in recent publications. This aligns with broader industry concerns about green chemistry metrics and benign-by-design approaches. The compound's logP value (predicted around 2.8) positions it favorably for drug-like properties, explaining its inclusion in several pharmaceutical screening libraries.

Looking ahead, the scientific community anticipates expanded applications for 2228457-83-6 in material science, particularly as a monomer for specialized polymers. Its combination of aromatic and aliphatic characteristics could enable unique material properties, answering growing searches for "functional monomers for high-performance materials." Patent analysis reveals increasing claims incorporating this scaffold, especially in electronic materials and controlled-release formulations.

For researchers working with 3-(3,4-dimethylphenoxy)-3-methylazetidine, proper storage recommendations include protection from moisture at room temperature. Analytical samples typically appear as pale yellow to colorless liquids, with purity verification being crucial given its use in sensitive applications. The compound's structure-activity relationship (SAR) potential continues to drive computational chemistry studies, particularly in molecular docking simulations against emerging biological targets.